Cas no 1804892-77-0 (2,5-Dichloropyrimidine-4-carbonitrile)

• Product Name: 2,5-Dichloropyrimidine-4-carbonitrile
• CAS No: 1804892-77-0
• MF: C₅HCl₂N₃
• MW: 173.987538099289
• CID: 4826601
• Update Time: 2023-08-19

2,5-Dichloropyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,5-dichloropyrimidine
• 2,5-Dichloropyrimidine-4-carbonitrile

• Inchi： 1S/C5HCl2N3/c6-3-2-9-5(7)10-4(3)1-8/h2H
• InChI Key： DSGQZXLPVOWHHZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 1.8
• Topological Polar Surface Area: 49.6